N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine

• Molecular Formula: C16H20ClNO2
• Molecular Weight: 293.79 g/mol
• IUPAC Name: N-[[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C16H20ClNO2/c1-11(2)9-18-10-13-5-7-15(20-13)12-4-6-16(19-3)14(17)8-12/h4-8,11,18H,9-10H2,1-3H3
• InChI Key: MJIJONSPCCCHKQ-UHFFFAOYSA-N
• SMILES: CC(C)CNCC1=CC=C(O1)C2=CC(=C(C=C2)OC)Cl

Description

N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine, also known as CM156, is a novel compound that has gained increasing attention in the field of scientific research. It belongs to a class of compounds known as selective serotonin reuptake inhibitors (SSRIs) and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine involves the inhibition of serotonin reuptake in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. By inhibiting the reuptake of serotonin, N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine increases the levels of serotonin in the brain, which can improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects
N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can improve mood and reduce symptoms of depression and anxiety. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine has been shown to have a low toxicity profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine for lab experiments is its selectivity for serotonin reuptake inhibition. This makes it a useful tool for studying the role of serotonin in various biological processes. However, one of the limitations of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine is its complex synthesis process, which can make it difficult to obtain in large quantities for experiments.

Future Directions

There are several future directions for research on N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine. One direction is to further study its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Another direction is to study its potential use in the treatment of cancer and other diseases. Additionally, further research is needed to optimize the synthesis process of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine to make it more accessible for lab experiments.

Synthesis Methods

The synthesis of N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine involves a series of reactions that start with the reaction of 3-chloro-4-methoxybenzaldehyde with furfural in the presence of a base to form an intermediate compound. The intermediate compound is then reacted with 2-methylpropan-1-amine in the presence of a reducing agent to yield N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine has shown promising results in various scientific research studies. It has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. It has also been studied for its potential use in the treatment of cancer and other diseases. N-{[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methyl}-2-methylpropan-1-amine has shown to be effective in inhibiting the growth of cancer cells and inducing apoptosis in cancer cells.